![molecular formula C21H26N2O3 B4760073 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine](/img/structure/B4760073.png)
1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine
Overview
Description
1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine, also known as MPBP, is a chemical compound that has been studied for its potential use in scientific research.
Scientific Research Applications
1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine has been studied for its potential use as a research tool in the fields of neuroscience and pharmacology. It has been shown to bind to serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. This compound may be useful in studying the role of serotonin receptors in these processes.
Mechanism of Action
1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine acts as a serotonin receptor agonist, meaning that it activates these receptors. Specifically, it binds to the 5-HT1A and 5-HT2A receptors. This activation may lead to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects
Research on this compound has shown that it can modulate the release of several neurotransmitters, including serotonin, dopamine, and norepinephrine. It has also been shown to affect the activity of several brain regions, including the prefrontal cortex and the hippocampus. These effects may be related to its potential use in the treatment of depression and anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine in lab experiments is that it is a selective serotonin receptor agonist, meaning that it specifically targets these receptors. This can help researchers to better understand the role of serotonin in various physiological processes. However, one limitation of using this compound is that it may not accurately mimic the effects of endogenous serotonin. Additionally, it may have off-target effects that could confound research results.
Future Directions
There are several potential future directions for research on 1-[4-(4-methoxyphenoxy)butanoyl]-4-phenylpiperazine. One area of interest is its potential use in the treatment of depression and anxiety disorders. Further research is needed to determine its efficacy and safety in humans. Additionally, this compound may be useful in studying the role of serotonin in other physiological processes, such as appetite regulation and sleep. Finally, researchers may be interested in developing new compounds based on the structure of this compound that have improved selectivity and efficacy.
properties
IUPAC Name |
4-(4-methoxyphenoxy)-1-(4-phenylpiperazin-1-yl)butan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3/c1-25-19-9-11-20(12-10-19)26-17-5-8-21(24)23-15-13-22(14-16-23)18-6-3-2-4-7-18/h2-4,6-7,9-12H,5,8,13-17H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSAALRVRQRZZOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCCC(=O)N2CCN(CC2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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